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Compound of Interest

Compound Name: Selitrectinib

Cat. No.: B610772 Get Quote

Essential guidelines for the proper handling and disposal of Selitrectinib (LOXO-195) to

ensure laboratory safety and regulatory compliance.

For researchers and drug development professionals, the integrity of experimental work is

intrinsically linked to rigorous safety protocols. The proper disposal of investigational

compounds like Selitrectinib, a potent next-generation TRK kinase inhibitor, is a critical

component of laboratory safety and environmental responsibility. While specific, detailed

disposal instructions for Selitrectinib are not extensively documented, a combination of

information from available Safety Data Sheets (SDS) and established guidelines for cytotoxic

and hazardous waste provides a clear path forward for its safe management.

Core Principles of Selitrectinib Disposal
The primary directive for the disposal of Selitrectinib, as indicated in its Safety Data Sheet, is

to "Keep in suitable, closed containers for disposal"[1]. This foundational step underscores the

importance of containment to prevent environmental contamination and accidental exposure.

Given that Selitrectinib is a potent compound intended for cancer research, it should be

handled with the same precautions as other cytotoxic agents.

Procedural Steps for Disposal
Adherence to a structured disposal workflow is paramount. The following steps outline a

recommended procedure for the safe disposal of Selitrectinib waste in a laboratory setting.
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1. Waste Segregation and Collection:

Identify Waste Streams: All materials that have come into contact with Selitrectinib,

including unused compound, contaminated personal protective equipment (PPE), labware

(e.g., pipette tips, vials), and cleaning materials, must be considered hazardous waste.

Use Designated Containers: Collect all Selitrectinib waste in clearly labeled, leak-proof, and

sealed containers. These containers should be specifically designated for cytotoxic or

chemical waste.

2. Personal Protective Equipment (PPE):

Standard PPE: Always wear appropriate PPE, including a lab coat, safety goggles, and

chemical-resistant gloves, when handling Selitrectinib and its waste.

Dispose of Contaminated PPE: All disposable PPE used during the handling and disposal

process must be discarded as contaminated waste.

3. Decontamination:

Work Surfaces: Decontaminate all work surfaces and equipment that may have come into

contact with Selitrectinib. Use a suitable decontamination solution, such as a high-pH

solution or a validated chemical deactivating agent.

Spill Management: In the event of a spill, follow established laboratory protocols for

hazardous material spills. Absorb the spill with an inert material and collect it in the

designated hazardous waste container.

4. Final Disposal:

Licensed Waste Disposal Service: The ultimate disposal of Selitrectinib waste must be

conducted by a licensed hazardous waste disposal company. Do not dispose of Selitrectinib
waste through standard laboratory or municipal trash.

Regulatory Compliance: Ensure that all disposal practices comply with local, state, and

federal regulations for hazardous and cytotoxic waste.
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Quantitative Data Summary
While specific quantitative disposal parameters for Selitrectinib are not readily available, the

following table summarizes key physical and chemical properties that inform its handling and

potential environmental impact.

Property Value Source

Chemical Formula C₂₀H₂₁FN₆O [1]

Molecular Weight 380.4 g/mol [1]

Appearance White powder [1]

Solubility
Ethanol (3 mg/mL), DMSO (5

mg/mL), DMF (12 mg/mL)
[1]

Experimental Protocols
General Handling and Storage Protocol:

To minimize the generation of waste and ensure the stability of the compound, the following

handling and storage procedures are recommended:

Receiving and Storage: Upon receipt, store Selitrectinib in a cool, dry, and well-ventilated

area, away from strong oxidizing agents[1].

Solution Preparation: Prepare solutions in a well-ventilated area or a chemical fume hood.

Use the minimum amount of solvent necessary for the experiment.

Weighing: When weighing the powdered form, take care to avoid creating and inhaling dust.

Visualizing Laboratory Workflow and Safety
To further clarify the procedural flow and logical relationships in handling and disposing of

Selitrectinib, the following diagrams are provided.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b610772?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063688077202000000010961254163361791075/L589938_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063688077202000000010961254163361791075/L589938_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063688077202000000010961254163361791075/L589938_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063688077202000000010961254163361791075/L589938_MSDS.pdf
https://www.benchchem.com/product/b610772?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063688077202000000010961254163361791075/L589938_MSDS.pdf
https://www.benchchem.com/product/b610772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selitrectinib Disposal Workflow

Handling Phase

Disposal Phase
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Hierarchy of Safety Precautions for Selitrectinib

Control Measures
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Engineering Controls
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Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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